Cas no 2411239-53-5 (2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide)

• Product Name: 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide
• CAS No: 2411239-53-5
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 5357198
• PubChem ID: 154880716
• Update Time: 2025-05-23

2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z4323322084
• 2-chloro-N-[2-(cyclohex-1-en-1-yl)ethyl]-N-{[5-(hydroxymethyl)furan-2-yl]methyl}acetamide
• 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide

• Inchi： 1S/C16H22ClNO3/c17-10-16(20)18(9-8-13-4-2-1-3-5-13)11-14-6-7-15(12-19)21-14/h4,6-7,19H,1-3,5,8-12H2
• InChI Key： OPCZGTHHODCOFO-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1=CC=C(CO)O1)CCC1=CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 373
• XLogP3: 2.1
• Topological Polar Surface Area: 53.7

Additional information on 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide

Comprehensive Overview of 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide (CAS No. 2411239-53-5)

The compound 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide, identified by its CAS No. 2411239-53-5, is a specialized organic molecule with a unique structural configuration. This compound has garnered attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Its molecular structure combines a chloroacetamide backbone with cyclohexenyl and hydroxymethylfuran moieties, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a precursor for bioactive molecules, given its ability to undergo selective modifications.

In the context of current scientific trends, 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide aligns with the growing demand for sustainable and eco-friendly chemical solutions. The hydroxymethylfuran component, for instance, is derived from renewable biomass, resonating with the global push toward green chemistry. This compound’s potential in drug discovery is also a hot topic, as it shares structural similarities with known pharmacophores targeting inflammation and metabolic disorders. Questions like "How is 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide synthesized?" or "What are the industrial uses of CAS 2411239-53-5?" frequently appear in academic and industrial search queries, reflecting its relevance.

From a synthetic perspective, the chloroacetamide group in this compound offers reactivity for nucleophilic substitution reactions, enabling the creation of diverse derivatives. The cyclohexenyl ring introduces steric and electronic effects that can influence the compound’s binding affinity in biological systems. Meanwhile, the furan ring, functionalized with a hydroxymethyl group, enhances solubility and hydrogen-bonding capacity—critical for drug-likeness. These attributes make CAS No. 2411239-53-5 a valuable candidate for fragment-based drug design, a strategy gaining traction in modern medicinal chemistry.

Another area of interest is the compound’s stability and storage conditions. Researchers often search for "Is 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide light-sensitive?" or "How to handle CAS 2411239-53-5 safely?"—questions addressing practical laboratory concerns. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to maintain its integrity. Its shelf life and compatibility with common solvents are also frequently discussed, as these factors impact its utility in multi-step syntheses.

In summary, 2-Chloro-N-[2-(cyclohexen-1-yl)ethyl]-N-[[5-(hydroxymethyl)furan-2-yl]methyl]acetamide represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features, combined with the rising demand for sustainable and bioactive compounds, position it as a molecule of significant interest. As research continues, its potential in drug development, agrochemical innovation, and green chemistry will likely expand, answering more of the pressing questions posed by the scientific community.